Cas no 2228648-93-7 (4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene
• CAS No: 2228648-93-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5825732
• PubChem ID: 165640338
• Update Time: 2025-06-14

4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene
• EN300-1996562
• 2228648-93-7

• Inchi： 1S/C10H10ClNO3/c1-7(6-11)8-3-4-9(12(13)14)10(5-8)15-2/h3-5H,1,6H2,2H3
• InChI Key： GCXIOGQAABZRQR-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene

Research Briefing on 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene (CAS: 2228648-93-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of nitroaromatic compounds, particularly 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene (CAS: 2228648-93-7), as promising intermediates in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in medicinal chemistry.

The compound 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene has garnered attention due to its unique structural features, including the nitro group and chloropropenyl moiety, which contribute to its reactivity and potential as a building block for more complex molecules. Recent studies have explored its role in the synthesis of novel pharmacophores, particularly in the development of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of indole derivatives, which exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers utilized 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene as a precursor in a multi-step synthesis, achieving a 78% yield in the critical coupling reaction. This highlights its potential as a versatile intermediate in anti-inflammatory drug development.

In the field of oncology, recent preclinical studies have investigated the compound's role in the synthesis of targeted kinase inhibitors. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene showed selective inhibition against EGFR mutant cell lines, with IC50 values in the low micromolar range. The chloroalkenyl side chain was found to be crucial for binding to the kinase domain, suggesting potential for structure-activity relationship optimization.

From a synthetic chemistry perspective, advances have been made in the green synthesis of 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene. A 2024 Green Chemistry publication detailed a solvent-free mechanochemical approach that reduced reaction times by 40% and improved atom economy compared to traditional methods. This development addresses growing concerns about sustainable pharmaceutical manufacturing while maintaining high purity (>98%) of the target compound.

Pharmacokinetic studies of related nitroaromatic compounds suggest that the methoxy and nitro substituents on the benzene ring may influence metabolic stability. Current research is exploring structural modifications to improve the drug-like properties of derivatives while retaining biological activity. Computational modeling studies predict that the compound's logP value of 2.3 makes it suitable for further medicinal chemistry optimization.

In conclusion, 4-(3-chloroprop-1-en-2-yl)-2-methoxy-1-nitrobenzene represents a valuable chemical scaffold with demonstrated potential in multiple therapeutic areas. Ongoing research is expected to further elucidate its applications in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and specific cancer subtypes. The compound's synthetic accessibility and structural versatility position it as an important focus for future medicinal chemistry investigations.